Cas no 1354925-71-5 (4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine)
4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
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- 4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
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- MDL: MFCD21335675
- Inchi: 1S/C17H14ClN3O/c1-22-16-9-5-3-7-12(16)15-10-14(20-17(19)21-15)11-6-2-4-8-13(11)18/h2-10H,1H3,(H2,19,20,21)
- InChI Key: MUPJLOULYVUUHW-UHFFFAOYSA-N
- SMILES: C1(N)=NC(C2=CC=CC=C2OC)=CC(C2=CC=CC=C2Cl)=N1
Computed Properties
- Exact Mass: 311.083
- Monoisotopic Mass: 311.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 61A^2
4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB422460-1 g |
4-(2-Chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine |
1354925-71-5 | 1g |
€467.00 | 2023-04-24 | ||
| abcr | AB422460-5 g |
4-(2-Chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine |
1354925-71-5 | 5g |
€722.60 | 2023-04-24 | ||
| abcr | AB422460-10 g |
4-(2-Chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine |
1354925-71-5 | 10g |
€935.60 | 2023-04-24 | ||
| abcr | AB422460-25 g |
4-(2-Chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine |
1354925-71-5 | 25g |
€1361.60 | 2023-04-24 | ||
| abcr | AB422460-1g |
4-(2-Chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine; . |
1354925-71-5 | 1g |
€467.00 | 2025-02-16 | ||
| abcr | AB422460-5g |
4-(2-Chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine; . |
1354925-71-5 | 5g |
€722.60 | 2025-02-16 | ||
| abcr | AB422460-10g |
4-(2-Chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine; . |
1354925-71-5 | 10g |
€935.60 | 2025-02-16 | ||
| abcr | AB422460-25g |
4-(2-Chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine; . |
1354925-71-5 | 25g |
€1361.60 | 2025-02-16 |
4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
Introduction to 4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (CAS No. 1354925-71-5)
4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (CAS No. 1354925-71-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.
The molecular structure of 4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine is characterized by a pyrimidine core substituted with a 2-chlorophenyl group and a 2-methoxyphenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further research and development in pharmaceuticals.
Recent studies have highlighted the potential of 4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several strains of influenza virus. The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes, thereby reducing the viral load in infected cells.
In addition to its antiviral properties, 4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has also shown promise as an anticancer agent. A preclinical study conducted by a team of researchers at a leading cancer research institute demonstrated that the compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action involves the modulation of cellular signaling pathways that are often dysregulated in cancer cells.
The anti-inflammatory potential of 4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has also been explored in recent research. A study published in the Journal of Inflammation Research found that the compound significantly reduces inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, thereby attenuating the inflammatory response.
The pharmacokinetic properties of 4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine have been extensively studied to assess its suitability for therapeutic use. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, it exhibits low toxicity in preclinical studies, which is a crucial factor for its potential use in human clinical trials.
To further advance the development of 4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to validate the promising preclinical findings and provide valuable insights into the compound's therapeutic potential across various disease indications.
In conclusion, 4-(2-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (CAS No. 1354925-71-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.
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